Dodecamethylcyclohexasiloxane Dodecamethylcyclohexasiloxane Dodecamethylcyclohexasiloxane belonging to the class of cyclic volatile methylsiloxanes is identified as a potent environmental contaminant, most prominently found in biota, biosolid samples, soil, sediment samples, wastewaters, etc. These compounds are used as fragrance carriers or solvents in household products, personal care products, cleaning agents and as precursors in the manufacture of silicone polymers.

Brand Name: Vulcanchem
CAS No.: 540-97-6
VCID: VC21097856
InChI: InChI=1S/C12H36O6Si6/c1-19(2)13-20(3,4)15-22(7,8)17-24(11,12)18-23(9,10)16-21(5,6)14-19/h1-12H3
SMILES: C[Si]1(O[Si](O[Si](O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)(C)C)(C)C)C
Molecular Formula: C12H36O6Si6
Molecular Weight: 444.92 g/mol

Dodecamethylcyclohexasiloxane

CAS No.: 540-97-6

Cat. No.: VC21097856

Molecular Formula: C12H36O6Si6

Molecular Weight: 444.92 g/mol

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Dodecamethylcyclohexasiloxane - 540-97-6

Specification

Description Dodecamethylcyclohexasiloxane belonging to the class of cyclic volatile methylsiloxanes is identified as a potent environmental contaminant, most prominently found in biota, biosolid samples, soil, sediment samples, wastewaters, etc. These compounds are used as fragrance carriers or solvents in household products, personal care products, cleaning agents and as precursors in the manufacture of silicone polymers.

CAS No. 540-97-6
Molecular Formula C12H36O6Si6
Molecular Weight 444.92 g/mol
IUPAC Name 2,2,4,4,6,6,8,8,10,10,12,12-dodecamethyl-1,3,5,7,9,11-hexaoxa-2,4,6,8,10,12-hexasilacyclododecane
Standard InChI InChI=1S/C12H36O6Si6/c1-19(2)13-20(3,4)15-22(7,8)17-24(11,12)18-23(9,10)16-21(5,6)14-19/h1-12H3
Standard InChI Key IUMSDRXLFWAGNT-UHFFFAOYSA-N
SMILES C[Si]1(O[Si](O[Si](O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)(C)C)(C)C)C
Canonical SMILES C[Si]1(O[Si](O[Si](O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)(C)C)(C)C)C
Boiling Point 245.0 °C
245 °C
Colorform Oily liquid
Clear, siloxane fluid
Flash Point 91 °C (196 °F) - closed cup
Melting Point -3.0 °C
-3 °C

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